Cas no 80127-29-3 (BUTANOIC ACID, 4-[[(2-PROPENYLOXY)CARBONYL]AMINO]-)

• Product Name: BUTANOIC ACID, 4-[[(2-PROPENYLOXY)CARBONYL]AMINO]-
• CAS No: 80127-29-3
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 3401155
• PubChem ID: 53921749
• Update Time: 2025-06-03

BUTANOIC ACID, 4-[[(2-PROPENYLOXY)CARBONYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 4-[[(2-PROPENYLOXY)CARBONYL]AMINO]-
• (S)-4-[(Allyloxycarbonyl)amino]butanoic acid
• N-γ-Allyloxycarbonyl-γ-aminobutyric acid
• Butanoic acid, 4-[[(2-propen-1-yloxy)carbonyl]amino]-
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 4-(((Allyloxy)carbonyl)amino)butanoic acid
• Aloc-Abu(4)-OH
• AKOS006243269
• 80127-29-3
• EN300-8082740

• Inchi： 1S/C8H13NO4/c1-2-6-13-8(12)9-5-3-4-7(10)11/h2H,1,3-6H2,(H,9,12)(H,10,11)
• InChI Key： IKYFTBHBUHRVGO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNC(OCC=C)=O

Computed Properties

• Exact Mass: 187.08445790Da
• Monoisotopic Mass: 187.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on BUTANOIC ACID, 4-[[(2-PROPENYLOXY)CARBONYL]AMINO]-

Butanoic Acid, 4-[[(2-Propenyloxy)Carbonyl]Amino]- (CAS No: 80127-29-3)

Butanoic Acid, 4-[[(2-Propenyloxy)Carbonyl]Amino]-, also known by its CAS number 80127-29-3, is a versatile organic compound with significant applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a butanoic acid backbone with a substituted carbamate group. The presence of the 2-propenyloxy moiety introduces interesting chemical properties and reactivity, making it a valuable intermediate in organic synthesis.

The molecular formula of this compound is C₉H₁₁NO₃, and its molecular weight is approximately 175.19 g/mol. The structure consists of a four-carbon chain (butanoic acid) with an amino group substituted at the fourth carbon atom. This amino group is further modified by a carbonyl group attached to a 2-propenyloxy moiety, which introduces a degree of unsaturation and enhances the compound's reactivity in certain chemical transformations.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antifungal agents. The ability of this compound to undergo various functional group transformations makes it an attractive starting material for medicinal chemists seeking to design drugs with improved pharmacokinetic profiles.

In the agricultural sector, this compound has been investigated for its potential as a herbicide or plant growth regulator. Its ability to inhibit specific enzymes involved in plant metabolism has shown promise in controlling unwanted vegetation while minimizing environmental impact.

The synthesis of Butanoic Acid, 4-[[(2-Propenyloxy)Carbonyl]Amino]- typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of physical properties, this compound is generally stable under normal storage conditions but may degrade under harsh conditions such as high temperatures or strong acidic/basic environments. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in various chemical processes.

The application of this compound extends beyond traditional chemical synthesis into emerging fields such as biotechnology and materials science. For example, it has been used as a precursor in the synthesis of bio-degradable polymers with tailored properties for packaging and biomedical applications.

Recent research has also focused on the environmental fate and toxicity of this compound to ensure its safe use in industrial processes. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, Butanoic Acid, 4-[[(2-Propenyloxy)Carbonyl]Amino]- (CAS No: 80127-29-3) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an essential building block for advanced materials and bioactive molecules. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in modern chemistry.